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Compound of Interest

Compound Name: H2-005

Cat. No.: B1672579

The designation "H2-005" refers to a model number for a portable hydrogen water generator,
not a chemical substance. These devices are designed to infuse regular drinking water with
molecular hydrogen (Hz). This guide provides essential safety and logistical information for the
operation and maintenance of such devices, ensuring user safety and optimal performance.
While direct contact with pure hydrogen gas in this context is minimal, this guide also includes
information on the properties and handling of hydrogen gas for a comprehensive safety
overview.

Operational Safety and Procedures for Hydrogen Water
Generators

Operating a hydrogen water generator like the Althy H2-005 is generally considered safe and
does not require personal protective equipment (PPE). However, following the manufacturer's
instructions is crucial for safety and longevity of the device.

Key Operational Steps:
» Charging: Before first use, fully charge the device using the provided USB-C cable.

¢ Cleaning: Clean the bottle and cap with warm water and mild dish soap before and after
each use. The generator base is not waterproof and should not be submerged.

o Water Type: Use only purified, distilled, or mineral water. Do not use tap water that may
contain impurities, nor hot water, sugary drinks, or carbonated beverages, as these can
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damage the internal components.[1][2]

e Operation:

o Fill the bottle with water, ensuring not to overfill.

o Secure the lid tightly.

o Press the power button to start the hydrogen generation cycle (typically 6 or 12 minutes).

o If running multiple cycles to increase hydrogen concentration, it is important to briefly open
the lid between each cycle to release pressure buildup.[3][4]

o Consumption: For maximum benefit, consume the hydrogen-enriched water promptly after
generation as the hydrogen concentration dissipates over time.[2]

¢ Maintenance:

o Keep the proton exchange membrane (PEM) moist by leaving a small amount of water in
the bottle when not in use or by using the provided protective cap.[4]

o Periodically perform a deep clean of the electrolysis chamber using a vinegar and water
solution to prevent mineral buildup.[2]

Safety Precautions:

Do not operate the device while it is charging.[2]

Avoid using water hotter than 60°C (140°F).[2]

The generator base contains electronic components and should be kept dry.[1][3]

Store the bottle in a cool, dry place away from direct sunlight.[1]

Understanding Hydrogen (Hz2) Gas

While hydrogen water generators produce hydrogen gas that dissolves in water, the
concentration and exposure levels are significantly different from handling pure, compressed
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hydrogen gas in a laboratory or industrial setting. For educational purposes, it is useful to
understand the properties and safety measures associated with hydrogen gas.

Properties of Hydrogen Gas:

Property Value

Chemical Formula H2

Appearance Colorless Gas

Odor Odorless
Flammability Extremely flammable
Explosive Limits in Air 4% - 75% by volume
Auto-ignition Temp. 560°C

Density Lighter than air

Source: Air Liquide India Safety Data Sheet

Personal Protective Equipment (PPE) for Handling Pure
Hydrogen Gas

In a laboratory or industrial setting where there is a risk of exposure to high concentrations of
hydrogen gas, the following PPE is recommended:

o Eye Protection: Safety glasses or goggles.
» Hand Protection: Insulated gloves when handling compressed gas cylinders.
e Body Protection: Flame-retardant and anti-static clothing.

Note: This level of PPE is not required for the routine operation of a personal hydrogen water
generator.

Disposal Plan
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» Hydrogen Water Generator: At the end of its life, the device should be disposed of as
electronic waste according to local regulations due to its battery and electronic components.

o Hydrogen Water: The hydrogen-infused water itself has no special disposal requirements
and can be discarded like regular water.

Visual Guides
Operational Workflow for a Hydrogen Water Generator
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Caption: A simple workflow for operating a hydrogen water generator.
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Caption: Key safety measures for handling hydrogen gas in a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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